Cas no 1040653-92-6 (2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide)
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3,4-dimethoxyphenyl)acetamide
- 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide
-
- Inchi: 1S/C28H26N4O4/c1-18-9-11-22-21(13-18)26-27(28(34)31(17-29-26)15-19-7-5-4-6-8-19)32(22)16-25(33)30-20-10-12-23(35-2)24(14-20)36-3/h4-14,17H,15-16H2,1-3H3,(H,30,33)
- InChI Key: QRCTWHJSTMDIRI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OC)C(OC)=C1)(=O)CN1C2=C(C=C(C)C=C2)C2N=CN(CC3=CC=CC=C3)C(=O)C1=2
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-3413-2μmol |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-5μmol |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-10μmol |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-20μmol |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-1mg |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-2mg |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-3mg |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-4mg |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-5mg |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-3413-10mg |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide |
1040653-92-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide
Research Brief on 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide (CAS: 1040653-92-6)
The compound 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide (CAS: 1040653-92-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the compound's unique structural features, which include a pyrimido[5,4-b]indole core and a dimethoxyphenylacetamide moiety. These structural elements are believed to contribute to its ability to interact with specific biological targets, such as kinases and other signaling proteins. Preliminary in vitro assays have demonstrated promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent.
One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have optimized the synthesis of 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide, enabling larger-scale production for further pharmacological evaluation. The synthetic approach typically involves multi-step reactions, including condensation, cyclization, and amide bond formation, with careful control of reaction conditions to ensure high yield and purity.
In terms of biological evaluation, recent studies have focused on elucidating the compound's mechanism of action. It has been shown to inhibit the activity of specific kinases involved in cell proliferation and survival pathways. For instance, in a study published in the Journal of Medicinal Chemistry, the compound exhibited potent inhibition of a kinase target implicated in certain types of leukemia. This finding has spurred further investigation into its potential as a targeted therapy for hematological malignancies.
Additionally, pharmacokinetic studies have been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate moderate bioavailability and favorable metabolic stability, although further optimization may be required to improve its drug-like properties. These studies are critical for advancing the compound through the drug development pipeline.
Despite the promising findings, challenges remain in the development of 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide as a therapeutic agent. Issues such as selectivity, potential off-target effects, and toxicity profiles need to be addressed in future studies. Researchers are also exploring structural modifications to enhance its efficacy and reduce adverse effects.
In conclusion, the compound 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject of ongoing research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.
1040653-92-6 (2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3,4-dimethoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)